Cas no 114209-49-3 (4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine)
114209-49-3 structure
Product Name:4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine
CAS No:114209-49-3
MF:C7H10ClN5O
MW:215.640199184418
MDL:MFCD00493914
CID:1204395
PubChem ID:13950063
Update Time:2025-09-21
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazin-2-amine, 4-chloro-6-(4-morpholinyl)-
- 4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine
- 4-CHLORO-6-(4-MORPHOLINYL)-1,3,5-TRIAZIN-2-YLAMINE
- AKOS012159458
- 4-chloro-6-morpholin-4-yl-1,3,5-triazin-2-amine
- CS-0247091
- EN300-3564815
- 4-Chloro-6-morpholino-1,3,5-triazin-2-amine
- 114209-49-3
- SCHEMBL18383753
-
- MDL: MFCD00493914
- Inchi: 1S/C7H10ClN5O/c8-5-10-6(9)12-7(11-5)13-1-3-14-4-2-13/h1-4H2,(H2,9,10,11,12)
- InChI Key: IVJTYIASKMMHPK-UHFFFAOYSA-N
- SMILES: ClC1N=C(N)N=C(N=1)N1CCOCC1
Computed Properties
- Exact Mass: 215.0573877g/mol
- Monoisotopic Mass: 215.0573877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 77.2Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 475.4±55.0 °C at 760 mmHg
- Flash Point: 241.3±31.5 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3564815-1g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95% | 1g |
$971.0 | 2023-09-03 | |
| Enamine | EN300-3564815-5g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95% | 5g |
$2816.0 | 2023-09-03 | |
| Enamine | EN300-3564815-10g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95% | 10g |
$4176.0 | 2023-09-03 | |
| Enamine | EN300-3564815-0.05g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95.0% | 0.05g |
$226.0 | 2025-03-18 | |
| Enamine | EN300-3564815-0.1g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95.0% | 0.1g |
$337.0 | 2025-03-18 | |
| Enamine | EN300-3564815-0.25g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95.0% | 0.25g |
$481.0 | 2025-03-18 | |
| Enamine | EN300-3564815-0.5g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95.0% | 0.5g |
$758.0 | 2025-03-18 | |
| Enamine | EN300-3564815-1.0g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95.0% | 1.0g |
$971.0 | 2025-03-18 | |
| Enamine | EN300-3564815-2.5g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95.0% | 2.5g |
$1903.0 | 2025-03-18 | |
| Enamine | EN300-3564815-5.0g |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine |
114209-49-3 | 95.0% | 5.0g |
$2816.0 | 2025-03-18 |
4-chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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